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Compound of Interest

Compound Name: DL-Pyroglutamic acid

Cat. No.: B123010 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed, step-by-step procedures for the safe disposal of DL-
Pyroglutamic acid, aligning with standard laboratory safety protocols and regulatory

requirements.

Hazard and Disposal Information Summary
The following table summarizes the key hazard classifications and disposal recommendations

for DL-Pyroglutamic acid based on available safety data sheets (SDS).
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Parameter Information Citation

Chemical Name DL-Pyroglutamic acid [1]

CAS Number 149-87-1 [1]

GHS Hazard Classifications
Acute toxicity, oral (Category

4)
[1]

Skin corrosion/irritation

(Category 2)
[1]

Serious eye damage/eye

irritation (Category 2A)
[1]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)

[1]

Personal Protective Equipment

(PPE)

Protective gloves, protective

clothing, eye protection, face

protection.

[1]

In case of insufficient

ventilation, wear suitable

respiratory equipment.

[2]

Spill Cleanup

Avoid dust formation. Sweep

up or vacuum material and

place into a suitable, closed,

and labeled disposal container.

[3][4][5][6]

Disposal Method

Dispose of as unused product

in accordance with applicable

local, state, and federal

regulations.

[2][4]

Do not allow to enter sewers,

surface, or ground water.
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Experimental Protocols: Spill Management and
Disposal
While there are no "experimental" protocols for disposal in a research sense, the following

procedural steps outline the standard methodology for managing spills and preparing the waste

for disposal.

1. Spill Containment and Cleanup:

Immediate Action: In the event of a spill, evacuate the immediate area if the dust is airborne.

Ensure proper ventilation.[3]

Personal Protective Equipment (PPE): Before cleanup, don the appropriate PPE, including a

lab coat, safety goggles, and chemical-resistant gloves. If there is a risk of dust inhalation, a

respirator is necessary.[2]

Cleanup Procedure:

For dry spills, carefully sweep or vacuum the material.[4][5] Avoid actions that generate

dust.

Place the collected material into a clearly labeled, sealed container suitable for chemical

waste.[5][6]

Decontamination: Clean the spill area with a damp cloth or paper towels. Dispose of the

cleaning materials as hazardous waste along with the spilled chemical.

2. Waste Characterization and Disposal:

Waste Classification: Chemical waste generators are responsible for determining if the waste

is hazardous according to regulations such as the US EPA's 40 CFR Part 261.3.[3] DL-
Pyroglutamic acid's hazardous properties likely classify it as hazardous waste.

Containerization: Store waste DL-Pyroglutamic acid in a compatible, sealed, and clearly

labeled container. The label should include the chemical name and associated hazards.
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Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed chemical waste disposal contractor to arrange for pickup and proper disposal. Do

not dispose of DL-Pyroglutamic acid down the drain or in regular trash.[2]

Disposal Procedure Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of DL-Pyroglutamic acid.
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Preparation & Assessment

Containment & Labeling

Disposal & Documentation

Start: DL-Pyroglutamic Acid for Disposal

Assess Waste Type
(Unused, Contaminated, Spill Debris)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Clean Up Spill
(Sweep, Do Not Create Dust)

If Spill

Place in a Suitable,
Sealed Container

If Unused/Contaminated

Label Container:
'Hazardous Waste - DL-Pyroglutamic Acid'

 and Hazard Pictograms

Store in Designated
Hazardous Waste Area

Contact Institutional EHS
or Licensed Waste Contractor

Complete Waste Manifest/
Disposal Documentation

End: Waste Collected for Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of DL-Pyroglutamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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